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Compound of Interest

Compound Name: Gibberellin A1

Cat. No.: B196259 Get Quote

This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Gibberellin A1 (GA1). The following procedural

guidance outlines the necessary personal protective equipment (PPE), handling protocols, and

disposal plans to ensure a safe laboratory environment.

Hazard Identification and Safety Data Summary
Gibberellin A1 (CAS No. 545-97-1) is a plant hormone used in research.[1][2][3] While some

safety data sheets (SDS) indicate that the substance is not classified as hazardous according

to the Globally Harmonized System (GHS), other sources suggest a potential for serious

temporary or moderate residual injury upon short exposure.[1][2][4] Given this discrepancy, it is

crucial to handle Gibberellin A1 with care, adhering to the safety protocols outlined below.

Identifier Value

CAS Number 545-97-1[1][2][5]

Molecular Formula C19H24O6[1][5]

Molecular Weight 348.39 g/mol [1]

GHS Hazard Classification
Not classified by some sources[2][4]; others

suggest potential health hazards[1].

NFPA 704 Rating Health: 3, Fire: 0, Reactivity: 0[1]
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Note: Toxicity data for Gibberellin A1 is limited. The provided data for similar compounds like

Gibberellic Acid (GA3) shows low acute toxicity.[6] However, due to the lack of specific data for

GA1, caution is advised.

Operational and Disposal Plans
A systematic approach is essential for safely handling Gibberellin A1 from preparation through

disposal.

Step 1: Preparation and Engineering Controls
Designated Area: Conduct all work with Gibberellin A1 in a designated area, such as a

chemical fume hood or a well-ventilated laboratory bench.[7]

Ventilation: Ensure adequate ventilation to minimize the potential for inhalation of dust

particles.[1][8]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[9]

Spill Kit: Have a spill kit with appropriate absorbent materials and waste containers available.

[8]

Step 2: Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.[7]
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PPE Category Item
Specifications and Best

Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for holes before

use.[7][10]

Eye and Face Protection
Safety glasses with side

shields or goggles

Tightly fitting safety goggles

are essential to protect against

dust and splashes. A face

shield may be necessary for

procedures with a high splash

potential.[7]

Respiratory Protection Dust mask or respirator

When handling the powder

form or if there is a risk of

aerosol generation, a

particulate filter respirator (e.g.,

N95) is necessary.[7]

Body Protection
Laboratory coat or disposable

coveralls

A fully fastened lab coat should

be worn. For larger quantities

or tasks with a significant risk

of contamination, disposable

coveralls are recommended.[7]

[10]

Step 3: Handling Procedures
Avoid Dust Formation: Handle the solid form of Gibberellin A1 carefully to prevent the

generation of dust.[1][7]

Weighing: If weighing the powder, do so within a ventilated enclosure.[7]

Container Management: Keep containers tightly closed when not in use.[7][9]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[7][10] Avoid eating, drinking, or smoking in the handling
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area.[10]

Step 4: Post-Handling and Cleanup
Decontamination: Decontaminate all work surfaces after use.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly after removing PPE.[7]

Step 5: Disposal Plan
Proper disposal of Gibberellin A1 and associated waste is critical to prevent environmental

contamination.[8]

Waste Collection: Collect waste Gibberellin A1 and any contaminated materials (e.g.,

gloves, wipes) into a clearly labeled, sealed container suitable for chemical waste.[1][8]

Waste Segregation: Do not mix Gibberellin A1 waste with other chemical waste streams

unless permitted by your institution's safety guidelines.[8]

Disposal Method: The primary disposal method is to transfer the chemical waste to a

licensed and approved waste disposal facility.[8][11]

Container Disposal: Empty containers may retain chemical residues and should be disposed

of properly. Triple rinse the container, puncture it to prevent reuse, and dispose of it in a

sanitary landfill or as directed by your institution's waste management protocols.[8][11]

Environmental Protection: Prevent the entry of Gibberellin A1 into drains, sewers, and

waterways.[1][8]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[1]

Eye Contact

Rinse the opened eye for several minutes under

running water.[2] If irritation persists, seek

medical attention.[9]

Ingestion
If symptoms persist, consult a doctor.[2] Do

NOT induce vomiting.[9]

In case of a spill, evacuate personnel to a safe area. Avoid dust formation and breathing

vapors.[1] For dry spills, carefully sweep or scoop the material into a suitable, labeled container

for disposal.[8]

Visual Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/gibberellin-a1.htm
https://www.chemicalbook.com/msds/gibberellin-a1.htm
https://cdn.caymanchem.com/cdn/msds/34291m.pdf
https://www.fishersci.com/store/msds?partNumber=AC410910010&productDescription=GIBBERELLIC+ACID+T+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/34291m.pdf
https://www.fishersci.com/store/msds?partNumber=AC410910010&productDescription=GIBBERELLIC+ACID+T+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/gibberellin-a1.htm
https://www.benchchem.com/pdf/Proper_Disposal_of_Gibberellin_A18_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Safe Handling Workflow for Gibberellin A1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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